Cas no 2137659-44-8 (4-Piperidinecarboxaldehyde, 1-(3-fluoropropyl)-2,6-dimethyl-)

• Product Name: 4-Piperidinecarboxaldehyde, 1-(3-fluoropropyl)-2,6-dimethyl-
• CAS No: 2137659-44-8
• MF: C₁₁H₂₀FNO
• MW: 201.281006813049
• CID: 5258048
• Update Time: 2025-05-27

4-Piperidinecarboxaldehyde, 1-(3-fluoropropyl)-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxaldehyde, 1-(3-fluoropropyl)-2,6-dimethyl-

• Inchi： 1S/C11H20FNO/c1-9-6-11(8-14)7-10(2)13(9)5-3-4-12/h8-11H,3-7H2,1-2H3
• InChI Key： PLRWPPPWZSGQAU-UHFFFAOYSA-N
• SMILES： N1(CCCF)C(C)CC(C=O)CC1C

Additional information on 4-Piperidinecarboxaldehyde, 1-(3-fluoropropyl)-2,6-dimethyl-

Exploring the Properties and Applications of 4-Piperidinecarboxaldehyde, 1-(3-fluoropropyl)-2,6-dimethyl- (CAS No. 2137659-44-8)

In the realm of organic chemistry, 4-Piperidinecarboxaldehyde, 1-(3-fluoropropyl)-2,6-dimethyl- (CAS No. 2137659-44-8) stands out as a versatile intermediate with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine backbone and fluoropropyl substitution, has garnered attention for its role in synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting neurological and metabolic disorders, aligning with the growing demand for innovative therapeutic solutions.

The structural features of 4-Piperidinecarboxaldehyde, 1-(3-fluoropropyl)-2,6-dimethyl- contribute to its reactivity and selectivity in chemical transformations. The presence of the aldehyde functional group allows for facile derivatization, making it a valuable building block in multicomponent reactions. Recent studies highlight its utility in constructing heterocyclic compounds, a class of molecules frequently investigated for their pharmacological properties. This aligns with the trending interest in small molecule drug development, a topic frequently searched in scientific databases and AI-driven research platforms.

From an industrial perspective, the synthesis and scalability of CAS No. 2137659-44-8 have become focal points for manufacturers aiming to meet the demands of high-value chemical production. Advances in green chemistry and catalytic processes have further enhanced the appeal of this compound, as sustainability remains a hot topic among researchers and policymakers. Its compatibility with flow chemistry techniques, another trending keyword in organic synthesis, underscores its relevance in modern laboratory practices.

Analytical characterization of 4-Piperidinecarboxaldehyde, 1-(3-fluoropropyl)-2,6-dimethyl- reveals distinct spectroscopic signatures, which are critical for quality control in large-scale production. Techniques such as NMR and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently searched by chemists seeking reliable protocols for compound validation, reflecting the compound's prominence in analytical workflows.

Beyond pharmaceuticals, CAS No. 2137659-44-8 has shown promise in material science, particularly in the design of functionalized polymers and ligands for catalysis. Its molecular architecture enables interactions with metal centers, making it a candidate for developing novel coordination complexes. This interdisciplinary potential resonates with the increasing convergence of chemistry and materials engineering, a subject of high interest in academic and industrial circles.

In summary, 4-Piperidinecarboxaldehyde, 1-(3-fluoropropyl)-2,6-dimethyl- exemplifies the synergy between structural ingenuity and practical utility. As research continues to uncover its multifaceted applications, this compound is poised to remain a key player in the evolving landscape of chemical innovation. Its alignment with trending topics like drug discovery, sustainable synthesis, and advanced materials ensures its relevance in both scientific literature and real-world applications.